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Compound of Interest

Compound Name: (Rac)-Paclobutrazol-15N3

Cat. No.: B12403533 Get Quote

(Rac)-Paclobutrazol-15N3: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

mechanism of action of (Rac)-Paclobutrazol-15N3. It includes detailed experimental protocols

for its analysis and visualizations of its biological pathway and analytical workflow. (Rac)-
Paclobutrazol-15N3 is the isotopically labeled form of Paclobutrazol, a triazole-based plant

growth retardant and fungicide.[1][2][3][4][5] The incorporation of three heavy nitrogen-15

atoms makes it an ideal internal standard for quantitative analysis in various matrices.[3][4][5]

Chemical Structure and Properties
Paclobutrazol possesses two chiral centers, resulting in four stereoisomers.[6] The commercial

product is a racemic mixture of the (2RS,3RS) enantiomers, as this pair exhibits both plant

growth regulatory and fungicidal activities.[7] The (2S,3S) isomer is primarily responsible for the

growth-regulating properties by inhibiting gibberellin biosynthesis, while the (2R,3R) isomer

provides the fungicidal action.[2][7]

(Rac)-Paclobutrazol-15N3 shares the same fundamental structure as its unlabeled

counterpart, with the substitution of three ¹⁴N atoms for ¹⁵N atoms within the triazole ring.

Table 1: Chemical Identifiers and Properties of Paclobutrazol and (Rac)-Paclobutrazol-15N3
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Property
(Rac)-
Paclobutrazol

(Rac)-
Paclobutrazol-15N3

Reference(s)

IUPAC Name

(2RS,3RS)-1-(4-

chlorophenyl)-4,4-

dimethyl-2-(1H-1,2,4-

triazol-1-yl)pentan-3-ol

(2RS,3RS)-1-(4-

chlorophenyl)-4,4-

dimethyl-2-(1H-1,2,4-

[15N3]triazol-1-

yl)pentan-3-ol

[6][7][8]

Molecular Formula C₁₅H₂₀ClN₃O C₁₅H₂₀Cl¹⁵N₃O [8][9][10]

Molecular Weight 293.79 g/mol ~296.79 g/mol [8][9]

CAS Number 76738-62-0 2642083-16-5 [9][10]

Physical State Crystalline solid Not specified

Melting Point 165°C–166°C Not specified [7]

Water Solubility 35 mg/L Not specified [7]

Density 1.22 g/mL Not specified [7]

Mechanism of Action: Inhibition of Gibberellin
Biosynthesis
Paclobutrazol's primary mode of action is the inhibition of the plant hormone gibberellin (GA)

biosynthesis.[1][2][11][12] Specifically, the (2S,3S) isomer of Paclobutrazol targets and inhibits

ent-kaurene oxidase, a cytochrome P450 monooxygenase enzyme.[1][2][7] This enzyme is

critical for catalyzing the oxidation of ent-kaurene to ent-kaurenoic acid, a key step in the GA

biosynthetic pathway.[2][7][13]

The inhibition of this step leads to:

Reduced levels of active gibberellins (GAs), which are responsible for stem elongation.[13]

[14] This results in a dwarfing effect, producing shorter, sturdier stems and reducing the risk

of lodging in crops.[1][2][11]
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Accumulation of Geranylgeranyl pyrophosphate (GGPP), the precursor to ent-kaurene.[1][7]

This accumulated GGPP can be diverted into other biosynthetic pathways, leading to

increased production of abscisic acid (ABA) and the phytol group of chlorophyll.[1][7] The

increase in ABA can improve the plant's tolerance to drought stress.[1][2]

Modulation of other phytohormones, including an increase in cytokinins and auxins, and a

decrease in ethylene production.[2][7][15]
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Caption: Inhibition of ent-kaurene oxidase by Paclobutrazol blocks gibberellin production.

Experimental Protocols: Analysis of Paclobutrazol
The quantification of Paclobutrazol residues in environmental and biological samples is crucial

for regulatory and research purposes. (Rac)-Paclobutrazol-15N3 serves as an excellent

internal standard in these analyses, particularly for mass spectrometry-based methods, due to

its chemical similarity and mass difference from the native analyte.
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Sample Preparation: Low-Temperature Partition
Extraction
This method is effective for extracting Paclobutrazol from complex matrices like soil and potato.

[16]

Objective: To extract Paclobutrazol from the sample matrix while minimizing co-extractives.

Procedure:

Weigh 10 g of a homogenized soil sample (or 25 g for potato) into a 100 mL centrifuge

tube.[16]

Add 50 mL of acetonitrile to the tube.[16]

Fortify the sample with a known concentration of (Rac)-Paclobutrazol-15N3 internal

standard solution.

Extract the sample using an ultrasonic bath for 10 minutes.[16]

Centrifuge the tube at 3000 g for 5 minutes to separate the solid and liquid phases.[16]

Place the centrifuge tube in a freezer at -20°C for at least 10 minutes. This low-

temperature step freezes the aqueous layer and residual lipids, allowing for easy

separation of the acetonitrile supernatant.[16]

Decant the acetonitrile supernatant.

Filter an aliquot of the supernatant through a 0.2 µm membrane filter prior to instrumental

analysis.[16]

Instrumental Analysis: UHPLC-MS/MS
Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry

(UHPLC-MS/MS) provides high sensitivity and selectivity for the detection of Paclobutrazol.[16]

Table 2: UHPLC-MS/MS Instrumental Parameters
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Parameter Condition Reference(s)

Instrument

UHPLC system coupled to a

triple quadrupole mass

spectrometer

[16]

Column

Reversed-Phase C18 (e.g., 2.1

mm x 50 mm, 1.7 µm particle

size)

[16][17]

Mobile Phase

A: Water with 0.1% Formic

AcidB: Acetonitrile with 0.1%

Formic Acid

[18]

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Ionization Mode
Electrospray Ionization (ESI),

Positive

MS/MS Transitions

Paclobutrazol: Precursor Ion >

Product IonsPaclobutrazol-

15N3: Precursor Ion > Product

Ions

Detection
Multiple Reaction Monitoring

(MRM)

Note: Specific MS/MS transitions must be optimized for the instrument in use.
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General Workflow for Paclobutrazol Residue Analysis
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7. UHPLC-MS/MS Analysis
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9. Quantification using
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10. Final Report
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Caption: Analytical workflow for Paclobutrazol residue analysis using an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12403533?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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